1-{5-Oxaspiro[3.4]octan-2-yl}methanamine hydrochloride

• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol
• IUPAC Name: 5-oxaspiro[3.4]octan-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c9-6-7-4-8(5-7)2-1-3-10-8;/h7H,1-6,9H2;1H
• InChI Key: AQLMGQWVWCTVTR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC(C2)CN)OC1.Cl

Description

1-{5-Oxaspiro[3.4]octan-2-yl}methanamine hydrochloride is a chemical compound with the molecular formula C8H15NO.ClH. It is characterized by a spirocyclic structure, which includes an oxaspiro ring system. This compound is often used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-{5-Oxaspiro[3.4]octan-2-yl}methanamine hydrochloride can be achieved through several synthetic routes. One common method involves the annulation of the cyclopentane ring, while other approaches may involve the annulation of a four-membered ring . The reaction conditions typically include the use of anhydrous solvents such as tetrahydrofuran and reagents like 2,3-dihydrofuran . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-{5-Oxaspiro[3.4]octan-2-yl}methanamine hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can participate in substitution reactions where functional groups are replaced by other groups.

Common reagents used in these reactions include oxidizing agents, reducing agents, and various nucleophiles and electrophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{5-Oxaspiro[3.4]octan-2-yl}methanamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 1-{5-Oxaspiro[3.4]octan-2-yl}methanamine hydrochloride involves its interaction with specific molecular targets and pathways. While detailed studies are still ongoing, it is believed to exert its effects by modulating certain enzymatic activities and signaling pathways. The exact molecular targets and pathways involved are subjects of current research .

Comparison with Similar Compounds

1-{5-Oxaspiro[3.4]octan-2-yl}methanamine hydrochloride can be compared with other similar compounds such as:

1-{5-Oxaspiro[2.5]octan-1-yl}methanamine hydrochloride: This compound has a similar spirocyclic structure but differs in the position of the oxaspiro ring.

1-Oxaspiro[2.5]octan-4-one, 2,2,6-trimethyl-, trans-: Another related compound with a different substitution pattern.

The uniqueness of this compound lies in its specific ring structure and the presence of the methanamine group, which imparts distinct chemical and biological properties.